Cas no 1105194-35-1 (6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile)

• Product Name: 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile
• CAS No: 1105194-35-1
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• MDL: MFCD16631739
• CID: 4680183
• PubChem ID: 33678646
• Update Time: 2025-05-27

6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[3-(3-methylisoxazol-5-yl)propoxy]pyridazine-3-carbonitrile
• 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile

• MDL： MFCD16631739
• Inchi： 1S/C12H12N4O2/c1-9-7-11(18-16-9)3-2-6-17-12-5-4-10(8-13)14-15-12/h4-5,7H,2-3,6H2,1H3
• InChI Key： ULPADYLYLZSTFQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C#N)N=N1)CCCC1=CC(C)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Topological Polar Surface Area: 84.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile

Research Update on 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile (CAS: 1105194-35-1)

In recent years, the compound 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile (CAS: 1105194-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridazine core linked to a methyl-oxazole moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. The unique structural attributes of this molecule, including its nitrile and oxazole functionalities, contribute to its bioactivity and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile. One notable area of investigation is its role as a selective inhibitor of phosphodiesterase (PDE) enzymes, particularly PDE4, which is implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. Preclinical data suggest that this compound exhibits high binding affinity and specificity for PDE4, leading to reduced production of pro-inflammatory cytokines and improved outcomes in animal models of inflammation.

In addition to its anti-inflammatory effects, 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile has been explored for its potential in oncology. Preliminary in vitro studies indicate that this compound may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. Researchers have also investigated its synergistic effects when combined with existing chemotherapeutic agents, highlighting its potential as an adjunct therapy in cancer treatment regimens.

The synthesis and optimization of 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile have been the subject of several recent publications. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluation. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound, with the goal of advancing it into clinical trials for various indications.

In conclusion, 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridazine-3-carbonitrile represents a compelling candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and demonstrated bioactivity underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully unlock its clinical potential and address the remaining challenges in its development.